Cas no 819795-43-2 (Benzene,1-ethenyl-3-(4-methylphenoxy)-)
819795-43-2 structure
Product Name:Benzene,1-ethenyl-3-(4-methylphenoxy)-
CAS No:819795-43-2
MF:C15H14O
MW:210.271064281464
CID:715666
PubChem ID:20756597
Update Time:2025-04-19
Benzene,1-ethenyl-3-(4-methylphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethenyl-3-(4-methylphenoxy)-
- 1-ethenyl-3-(4-methylphenoxy)benzene
- Benzene, 1-ethenyl-3-(4-methylphenoxy)- (9CI)
- SCHEMBL14612631
- DTXSID10609649
- 819795-43-2
- Benzene,1-ethenyl-3-(4-methylphenoxy)-(9ci)
-
- Inchi: 1S/C15H14O/c1-3-13-5-4-6-15(11-13)16-14-9-7-12(2)8-10-14/h3-11H,1H2,2H3
- InChI Key: FSRXDTUKHWRCCV-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=C)C=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 210.104465066g/mol
- Monoisotopic Mass: 210.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 9.2Ų
Benzene,1-ethenyl-3-(4-methylphenoxy)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
819795-43-2 (Benzene,1-ethenyl-3-(4-methylphenoxy)-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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